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Get Quote

A Note on Terminology: Publicly available research data extensively covers small molecule

inhibitors targeting the "Wee1" kinase. It is presumed that the query for "WIC1" refers to this

well-documented target. This guide therefore focuses on the comparative analysis of prominent

Wee1 inhibitors.

This guide provides an objective comparison of the performance of various small molecule

inhibitors targeting the Wee1 kinase, a critical regulator of the G2/M cell cycle checkpoint. The

information is intended for researchers, scientists, and drug development professionals, with

supporting experimental data and protocols to aid in the evaluation of these compounds.

Mechanism of Action of Wee1 Inhibitors
Wee1 is a nuclear tyrosine kinase that plays a pivotal role in cell cycle regulation. It acts as a

gatekeeper for entry into mitosis by phosphorylating and inactivating the Cyclin-Dependent

Kinase 1 (CDK1)/Cyclin B complex.[1][2] This inactivation prevents premature entry into

mitosis, allowing time for DNA repair, particularly when DNA damage has occurred.[2][3] Many

cancer cells, especially those with p53 mutations, have a defective G1 checkpoint and are

heavily reliant on the G2/M checkpoint regulated by Wee1 for survival.[4]
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Small molecule inhibitors of Wee1 are typically ATP-competitive, binding to the ATP pocket of

the kinase and preventing its function.[5] By inhibiting Wee1, these molecules prevent the

inhibitory phosphorylation of CDK1, leading to the premature activation of the CDK1/Cyclin B

complex. This forces cells with damaged DNA to enter mitosis, resulting in a cellular crisis

known as mitotic catastrophe and subsequent apoptosis.[2][6] This mechanism forms the basis

of their application as anti-cancer agents, both as monotherapies and in combination with DNA-

damaging chemotherapies.[4][7]

Quantitative Performance of Wee1 Inhibitors
The following table summarizes the in vitro potency of several small molecule inhibitors against

Wee1 kinase. It is important to note that IC50 (half-maximal inhibitory concentration) and EC50

(half-maximal effective concentration) values can vary between different studies and assay

conditions.

Compound
Name

Alias(es) Target Assay Type IC50 / EC50
Reference(s
)

Adavosertib
AZD1775,

MK-1775
Wee1 Kinase Assay 5.2 nM [8]

Wee1 Kinase Assay 0.786 nM [9]

pCDC2

(Tyr15)

Cellular

Assay

85 nM

(EC50)
[4]

Azenosertib ZN-c3 Wee1 Kinase Assay 3.9 nM [10]

ML177
Wee1

Stabilization

Cellular

Assay

40 nM

(EC50)
[11]

PD0166285 Wee1 Kinase Assay 24 nM [5]

Myt1 Kinase Assay 72 nM [5]

WEE1-IN-5 Wee1 Kinase Assay 0.8 nM [12]

WEE1-IN-13 Wee1 Kinase Assay 0.7 nM [12]
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Signaling Pathway and Experimental Workflow
Visualization
The diagrams below illustrate the Wee1 signaling pathway and a general workflow for

evaluating Wee1 inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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